molecular formula C19H16N2S B5125435 2-[(2-methylbenzyl)thio]-1H-naphtho[2,3-d]imidazole

2-[(2-methylbenzyl)thio]-1H-naphtho[2,3-d]imidazole

Cat. No. B5125435
M. Wt: 304.4 g/mol
InChI Key: BKDAIYHJJJKXDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2-methylbenzyl)thio]-1H-naphtho[2,3-d]imidazole is a synthetic compound that has gained attention in scientific research for its potential therapeutic applications. This compound belongs to the class of imidazole derivatives and is commonly referred to as MBTI. The following paper will discuss the synthesis method of MBTI, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Mechanism of Action

The mechanism of action of MBTI is not fully understood. However, it is believed to exert its effects through the inhibition of various signaling pathways, including the MAPK/ERK and PI3K/AKT pathways. These pathways are involved in cell proliferation, survival, and apoptosis.
Biochemical and Physiological Effects
MBTI has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including topoisomerase and protein kinase C. It also modulates the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBTI in lab experiments is its high potency and selectivity. It has been shown to have a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using MBTI is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are various potential future directions for research on MBTI. One area of interest is the development of novel derivatives with improved solubility and efficacy. Another area of research is the investigation of the potential use of MBTI in combination with other anticancer or anti-inflammatory agents. Furthermore, the development of targeted delivery systems for MBTI could enhance its therapeutic potential.

Synthesis Methods

The synthesis of MBTI involves the reaction of 2-methylbenzylamine with 1,2-naphthoquinone-4-sulfonic acid in the presence of a catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism to yield the desired product. The purity of the synthesized compound is determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

MBTI has been extensively studied for its potential therapeutic applications. One of the main areas of research is its anticancer activity. MBTI has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and blocking the cell cycle.
Another area of research is the potential use of MBTI as an anti-inflammatory agent. MBTI has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

properties

IUPAC Name

2-[(2-methylphenyl)methylsulfanyl]-1H-benzo[f]benzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2S/c1-13-6-2-3-9-16(13)12-22-19-20-17-10-14-7-4-5-8-15(14)11-18(17)21-19/h2-11H,12H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKDAIYHJJJKXDO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CSC2=NC3=CC4=CC=CC=C4C=C3N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2-methylbenzyl)sulfanyl]-1H-naphtho[2,3-d]imidazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.